3-Bromo-N-T-butyl-N-methylbenzenesulfonamide
Overview
Description
3-Bromo-N-T-butyl-N-methylbenzenesulfonamide is a chemical compound with the molecular formula C11H16BrNO2S and a molecular weight of 306.22 . It is used as an intermediate in the preparation of benzamides, which are selective angiotensin II AT2 receptor agonists .
Molecular Structure Analysis
The InChI code for 3-Bromo-N-T-butyl-N-methylbenzenesulfonamide is1S/C11H16BrNO2S/c1-11(2,3)13(4)16(14,15)10-7-5-6-9(12)8-10/h5-8H,1-4H3 . This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
The compound has a molecular weight of 306.22 . Its density is 1.4±0.1 g/cm3, boiling point is 387.5±52.0 °C at 760 mmHg, and flash point is 188.2±30.7 °C . It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds .Scientific Research Applications
Synthesis and Structural Applications
3-Bromo-N-T-butyl-N-methylbenzenesulfonamide and its derivatives are extensively used in chemical synthesis and structural analysis. For instance, the compound was utilized in the synthesis of chiral fluorinating agents through a series of reactions involving deprotective cyclization and bromination processes (Sun, Liu, & Tang, 2008). Additionally, benzenesulfonamide derivatives have been employed in the synthesis of benzonitriles via electrophilic cyanation, showcasing their utility in forming structurally demanding and electronically diverse compounds (Anbarasan, Neumann, & Beller, 2011).
Safety and Hazards
The safety data sheet (SDS) for 3-Bromo-N-T-butyl-N-methylbenzenesulfonamide suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
It’s known that sulfonamides can exhibit various biological activities depending on their structure. Some sulfonamides can act as enzyme inhibitors, disrupting essential biological processes.
Mode of Action
Result of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Bromo-N-T-butyl-N-methylbenzenesulfonamide . .
properties
IUPAC Name |
3-bromo-N-tert-butyl-N-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO2S/c1-11(2,3)13(4)16(14,15)10-7-5-6-9(12)8-10/h5-8H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKKNKSVNNSNZIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(C)S(=O)(=O)C1=CC(=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30675301 |
Source
|
| Record name | 3-Bromo-N-tert-butyl-N-methylbenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30675301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-N-T-butyl-N-methylbenzenesulfonamide | |
CAS RN |
1187386-30-6 |
Source
|
| Record name | 3-Bromo-N-tert-butyl-N-methylbenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30675301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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